Cas no 7400-45-5 (methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate)

• Product Name: methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate
• CAS No: 7400-45-5
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• MDL: MFCD00043633
• CID: 569528
• PubChem ID: 81891
• Update Time: 2025-06-08

methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((2-methoxy-2-oxoethyl)thio)propanoate
• 3-[(Carboxymethyl)thio]propionic Acid Dimethyl Ester
• Dimethyl 3-Thiaadipate
• Methyl 3-[(2-Methoxy-2-oxoethyl)thio]propionate
• methyl 3-(2-methoxy-2-oxoethyl)sulfanylpropanoate
• Propanoic acid,3-[(2-methoxy-2-oxoethyl)thio]-, methyl ester
• 3-methoxy
• 3-methoxycarbonylmethylthiopropanoic acid methyl ester
• Methyl 3-((2-methoxy-2-oxoethyl)thio)propionate
• methyl 3-((methoxycarbonyl)methylthio)propanoate
• methyl 3-(methoxycarbonylmethylthio)propionate
• Methyl 3-[(2-methoxy-2-oxoethyl)sulfanyl]propanoate
• methyl 3-methoxycarbonylmethylsulfanylpropionate
• Methyl 3-[(2-methoxy-2-oxoethyl)thio]propanoate
• 3-(Methoxycarbonylmethylthio)propionic Acid Methyl Ester
• 3-[(2-Methoxy-2-oxoethyl)thio]propionic Acid Methyl Ester
• 3-Thiaadipic Acid Dimethyl Ester
• Propanoic acid, 3-[(2-methoxy-2-oxoethyl)thio]-, methyl ester
• XNDKLLFGXIEGKL-UHFFFAOYSA-N
• Propanoic acid, 3-(carbomethoxymethylthio)-, methyl ester
• methyl 3-(2-methoxy-2-oxoethylthio)propanoate
• methyl 3-[(methoxycarbonyl)methylthio]propanoate
• methyl 3-(2-methoxy-2-oxoethy
• methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate
• NSC-59279
• FT-0625060
• 3-(Methoxycarbonylmethylthio)-propionsauremethylester
• Dimethyl-3-thiaadipate
• 3-METHOXYCARBONYLMETHYLSULFANYLPROPIONIC ACID METHYL ESTER
• Propanoic acid, 3-((2-methoxy-2-oxoethyl)thio)-, methyl ester
• CS-W015811
• DIMETHYL3-THIAADIPATE
• SCHEMBL1845437
• SY077157
• 3-methoxycarbonylmethylsulfanyl-propionic acid methyl ester
• Methyl 3-[(methoxycarbonyl)-methylthio]propionate
• GS-6320
• NSC59279
• 7400-45-5
• Propanoic acid, 3-(((methoxycarbonyl)methyl)thio)-, methyl ester
• EN300-107729
• NSC 59279
• methyl-3-(2-methoxy-2-oxoethylthio)-propanoate
• Methyl 3-[(2-methoxy-2-oxoethyl)sulfanyl]propanoate #
• Z54336728
• EINECS 231-002-1
• dimethyl 3-thiahexanedioate
• MFCD00043633
• Methyl 3-[(2-methoxy-2-oxoethyl)thio]propionate, 95%
• DTXSID6064662
• DIMETHYL 3-THIADIPATE
• AKOS000369773
• NS00037586
• M2922
• F11365
• A865980
• DB-074774
• 3-[[(Methoxycarbonyl)methyl]sulfanyl]propionic Acid Methyl Ester; Methyl 3-(Methoxycarbonylmethylthio)propionate; Methyl 3-[(2-Methoxy-2-oxoethyl)thio]propanoate; NSC 59279
• DTXCID1047607

• MDL： MFCD00043633
• Inchi： 1S/C7H12O4S/c1-10-6(8)3-4-12-5-7(9)11-2/h3-5H2,1-2H3
• InChI Key： XNDKLLFGXIEGKL-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 192.04600
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 77.9

Experimental Properties

• Color/Form: liquid
• Boiling Point: 117°C/3mmHg(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.4750(lit.)
• PSA: 77.90000
• LogP: 0.45570
• Solubility: Not determined

methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16; S24/25
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate

Methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate (CAS No. 7400-45-5): A Comprehensive Overview

Methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate, identified by its CAS number 7400-45-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique sulfanyl and ester functional group, has garnered attention for its potential applications in drug synthesis and biochemical studies. The molecular structure of methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate consists of a propanoate backbone modified with a 2-methoxy-2-oxo-ethyl side chain, which contributes to its distinctive chemical properties and reactivity.

The compound's utility stems from its ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. In recent years, the pharmaceutical industry has shown increasing interest in sulfanyl-containing compounds due to their role in modulating biological pathways. Specifically, the presence of the sulfanyl group in methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate suggests potential applications in the development of antimicrobial and anti-inflammatory agents.

Recent research has highlighted the importance of sulfanyl compounds in medicinal chemistry. For instance, studies have demonstrated that sulfanyl groups can enhance the bioavailability and binding affinity of drug molecules. This has led to the exploration of methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate as a precursor in the synthesis of novel therapeutic agents. The compound's structural features make it an attractive candidate for further investigation into its pharmacological properties.

In addition to its pharmaceutical applications, methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate has been studied for its role in biochemical pathways. The ester functionality within its structure allows it to interact with various enzymes and receptors, potentially influencing metabolic processes. This has sparked interest among researchers looking to develop inhibitors or activators for specific enzymatic targets. The compound's versatility makes it a promising candidate for use in both academic research and industrial applications.

The synthesis of methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic techniques, such as nucleophilic substitution and condensation reactions, are employed to construct the desired molecular framework. These methods not only showcase the compound's reactivity but also demonstrate the precision required in organic synthesis to achieve high yields and purity.

The chemical properties of methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate have been thoroughly characterized through spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into the compound's molecular structure, while mass spectrometry confirms its molecular weight and fragmentation patterns. These analytical data are crucial for verifying the identity and purity of the compound, ensuring its suitability for various applications.

The potential applications of methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural motifs are reminiscent of compounds that exhibit herbicidal or fungicidal properties, suggesting that derivatives of this compound could be developed for agricultural use. Additionally, the sulfanyl group's ability to form stable complexes with metals makes it a candidate for use in catalytic systems and material design.

In conclusion, methyl 3-(2-methoxy-2-oxo-ethyl)sulfanylpropanoate (CAS No. 7400-45-5) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and reactivity make it an invaluable intermediate in organic synthesis, while its biological relevance positions it as a key player in pharmaceutical research. As our understanding of chemical interactions continues to evolve, compounds like methyl 3-(2-methoxy-2-oxyloxy)-sulfanylpropanol will undoubtedly play a crucial role in advancing scientific knowledge and innovation.